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3-Acetamidocoumarin solubility and stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Acetamidocoumarin

CAS No.: 779-30-6

Cat. No.: S575655

Core Chemical & Biological Data

The following table summarizes the key identified properties and biological activities of 3-

Acetamidocoumarin.
Propert
perty Details
Category

CAS Registry 779-30-6 [1] [2] [3]

Number

Molecular C11HoNOs [1] [2] [3]
Formula

Molecular 203.19 g/mol [1] [2]
Weight

Melting Point 205-207 °C (lit.) [1] [2]

Biological Plays a role in biology and medicine; has been used in research related to the
Role treatment of burns, brucellosis-rheumatic diseases, and cancer [2].
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Property
Category

Details

Mechanism of In a study on polycystic kidney disease, a related compound, Cardamonin, was found
Action to inhibit renal cyst growth and interstitial fibrosis by downregulating the MAPK, Wnt,
mTOR, and TGF-B/Smad signaling pathways [4].

Experimental Insights & Proposed Workflows

While direct experimental protocols for 3-Acetamidocoumarin were not available, the following diagram
synthesizes information from the search results to outline a potential workflow for its stability and kinetics

study, based on general pharmaceutical development practices [5].
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Potential stability and kinetics study workflow

Based on the search results and general principles, here are methodologies relevant to 3-

Acetamidocoumarin:

 Stability and Degradation Kinetics: While no specific study on 3-Acetamidocoumarin was found,
general strategies for stability studies involve subjecting the drug substance to various stress conditions
(hydrolysis, oxidation, photolysis, thermal) [5]. The degradation kinetics are then studied by
monitoring the drug's concentration over time. The order of the reaction (zero, first, or second) is
determined by finding the best-fit model, which allows for the calculation of key parameters like the
degradation rate constant (k), half-life (ta/2), and time for 10% degradation (teo), the latter being
critical for predicting shelf-life [5].

¢ Interaction with Physical Processes: One study investigated the effect of an atmospheric pressure
argon plasma jet on 3-Acetamidocoumarin dissolved in ethanol and methanol [6]. The experimental

protocol involved:

o Sample Preparation: Preparing solutions with a concentration of approximately 5 x 104 M [6].

o Treatment: Applying the plasma jet to the solutions for set durations (e.g., 1 and 3 minutes) at
room temperature [6].

o Analysis: Using Fourier-Transform Infrared (FT-IR) spectroscopy to observe changes in the
molecular structure by comparing the vibrational spectra of the samples before and after
plasma treatment [6].

A Guide for Further Research

The available data is limited. To build a comprehensive technical guide, you may need to consult specialized

databases and design experimental studies.

 Investigate Solubility: Since solubility data is absent from the results, you could:

o Consult Specialized Databases: Look into scientific databases like SciFinder or Reaxys,
which often contain physicochemical properties for a wide range of chemicals.

o Experimental Determination: Common laboratory methods for determining solubility include
the shake-flask method or using automated potentiometric titration. Testing solubility in a range
of pharmaceutically relevant solvents (e.g., water, DMSO, ethanol) would be highly valuable.
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¢ Probe Stability Further: To build on the general kinetic principles, you could:

o Conduct Forced Degradation Studies: Systematically expose 3-Acetamidocoumarin to
acidic, basic, oxidative, and photolytic conditions, then use HPLC-MS to monitor degradation
and identify degradation products [5].

o Study Thermal Stability: Use techniques like Thermogravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC) to understand its behavior under heat.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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